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Compound of Interest

2,6-Dibenzylidene-4-
Compound Name:
methylcyclohexanone

Cat. No.: B11531619

In the landscape of organic chemistry and drug discovery, a,3-unsaturated ketones, particularly
diarylidenecycloalkanones, represent a fascinating class of compounds. Their rigid, planar
structures and conjugated 1t-systems endow them with unique photophysical properties and a
wide spectrum of biological activities. Among these, dibenzylidenecyclohexanone and
dibenzylidenecyclopentanone serve as foundational scaffolds for the development of novel
therapeutic agents and functional materials. This guide provides an in-depth, objective
comparison of these two compounds, supported by experimental data, to assist researchers,
scientists, and drug development professionals in their endeavors.

Molecular Architecture: A Tale of Two Rings

The fundamental difference between dibenzylidenecyclohexanone and
dibenzylidenecyclopentanone lies in the central cycloalkanone ring.
Dibenzylidenecyclohexanone features a six-membered ring, while
dibenzylidenecyclopentanone is built upon a five-membered ring. This seemingly subtle
variation in ring size has profound implications for the molecule's overall geometry, electronic
properties, and, consequently, its reactivity and biological function.
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The cyclohexanone ring in (2E,6E)-2,6-dibenzylidenecyclohexanone typically adopts a half-
chair conformation, which can influence the planarity of the entire molecule.[1][2] In contrast,
the cyclopentanone ring in (2E,5E)-2,5-dibenzylidenecyclopentanone is inherently more planar.
This increased planarity in the cyclopentanone derivative can lead to enhanced overlap of p-
orbitals across the molecule, affecting its electronic absorption and emission properties.[3]

Below is a diagram illustrating the general synthetic scheme for these compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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